N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride

• IUPAC Name: N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C26H30N4O3S2.ClH/c1-19-6-5-14-30(16-19)35(32,33)22-11-9-21(10-12-22)25(31)28-26-27-23-13-15-29(18-24(23)34-26)17-20-7-3-2-4-8-20;/h2-4,7-12,19H,5-6,13-18H2,1H3,(H,27,28,31);1H
• InChI Key: FLYGKJIYPXDWKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)CN(CC4)CC5=CC=CC=C5.Cl
• Molecular Formula: C26H31ClN4O3S2
• Molecular Weight: 547.1 g/mol

Description

N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C26H31ClN4O3S2 and its molecular weight is 547.13. The purity is usually 95%.
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Scientific Research Applications

Factor Xa Inhibitors

Research has identified a series of compounds with a structure similar to the queried chemical, showing potent inhibitory activities against factor Xa, an essential component in the coagulation cascade. These compounds demonstrate significant potential in developing new anticoagulants with oral bioavailability. For example, a study synthesized a series of N-(6-chloronaphthalen-2-yl)sulfonylpiperazine derivatives incorporating various fused bicyclic rings, including 5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine, which displayed orally potent anti-factor Xa activity (Haginoya et al., 2004).

Synthesis and Biological Activity

Another avenue of research focuses on the synthesis of heterocyclic compounds and their evaluation for biological activities, such as antibacterial, antifungal, and anticancer effects. For instance, a study synthesized a novel series of heterocyclic compounds showing antimicrobial activities against various bacteria and fungi, indicating the potential for developing new antimicrobial agents (Patel & Patel, 2015). Additionally, compounds with a tetrahydropyridine moiety have been investigated for their anticancer activities, highlighting the significance of such structures in synthesizing novel anticancer agents (Redda et al., 2011).

Antimicrobial and Anticancer Evaluation

Further studies have explored the antimicrobial and anticancer potential of compounds containing thiazolo and pyridine derivatives. For example, novel 5-benzoyl-N-substituted-amino and 5-benzoyl-N-sulfonylamino-4-alkylsulfanyl-2-pyridones were synthesized and showed in vitro antibacterial and antifungal activity properties, illustrating the utility of these compounds in developing new therapeutic agents (Elgemeie et al., 2017).